Cas no 385786-21-0 ((3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione)

(3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione is a structurally distinct heterocyclic compound featuring a fused benzopyran-dione core with a (3-methylpyridin-2-yl)amino substituent. Its conjugated system and electron-rich moieties contribute to potential reactivity in coordination chemistry or as a precursor in synthetic applications. The Z-configuration of the exocyclic double bond may influence its stereoelectronic properties, while the presence of both carbonyl and imine functionalities offers versatility in further derivatization. This compound could serve as an intermediate in the development of pharmacologically active molecules or as a ligand in metal-catalyzed reactions. Its precise solubility and stability characteristics depend on the specific substitution pattern and environmental conditions.
(3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione structure
385786-21-0 structure
Product Name:(3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
CAS No:385786-21-0
MF:C16H12N2O3
MW:280.27808380127
CID:5892023
PubChem ID:135420888
Update Time:2025-10-30

(3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • (3E)-3-[[(3-methylpyridin-2-yl)amino]methylidene]chromene-2,4-dione
    • (3Z)-3-[[(3-methylpyridin-2-yl)amino]methylidene]chromene-2,4-dione
    • 2H-1-Benzopyran-2,4(3H)-dione, 3-[[(3-methyl-2-pyridinyl)amino]methylene]-
    • (Z)-3-(((3-methylpyridin-2-yl)amino)methylene)chroman-2,4-dione
    • SR-01000010123-1
    • 3-[(3-methylpyridin-2-ylamino)methylidene]chromane-2,4-dione
    • IFLab1_004719
    • (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
    • SR-01000010123
    • Z31271929
    • (E)-3-(((3-methylpyridin-2-yl)amino)methylene)chroman-2,4-dione
    • IDI1_010474
    • AKOS001017795
    • HMS1425G11
    • F1061-0104
    • AKOS000808263
    • 385786-21-0
    • Inchi: 1S/C16H12N2O3/c1-10-5-4-8-17-15(10)18-9-12-14(19)11-6-2-3-7-13(11)21-16(12)20/h2-9H,1H3,(H,17,18)
    • InChI Key: WGCCLOAUYAAICX-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC=CC=C2C(=O)C1=CNC1=NC=CC=C1C

Computed Properties

  • Exact Mass: 280.08479225g/mol
  • Monoisotopic Mass: 280.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Density: 1.442±0.06 g/cm3(Predicted)
  • Boiling Point: 468.4±45.0 °C(Predicted)
  • pka: 3.79±0.10(Predicted)

(3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione Pricemore >>

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Additional information on (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione

Introduction to (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione (CAS No. 385786-21-0)

(3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione (CAS No. 385786-21-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzopyrans and is characterized by its unique structural features, which include a substituted pyridine ring and a benzopyran core. The combination of these structural elements imparts specific chemical and biological properties that make it a promising candidate for various pharmaceutical developments.

The chemical structure of (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione is notable for its conjugated system and the presence of multiple functional groups. The pyridine ring, known for its aromaticity and basicity, contributes to the compound's ability to form stable complexes with metal ions and other biomolecules. The benzopyran core, on the other hand, is a common scaffold in natural products and synthetic drugs, often associated with antioxidant and anti-inflammatory activities.

Recent studies have highlighted the potential of (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research focuses on the antioxidant properties of (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione. Oxidative stress is a contributing factor in many chronic diseases, including cardiovascular diseases and neurodegenerative disorders. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a potential candidate for developing treatments for conditions where oxidative stress plays a crucial role.

In addition to its anti-inflammatory and antioxidant properties, (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is an important feature for developing effective anticancer drugs with reduced side effects.

The pharmacokinetic profile of (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione has been studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable distribution profile, making it suitable for oral administration. However, further studies are needed to optimize its pharmacokinetic properties for clinical use.

Safety assessments are an essential part of drug development. Preliminary toxicity studies have indicated that (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione has a low toxicity profile at therapeutic doses. However, more comprehensive safety evaluations are required to ensure its safety for long-term use in humans.

The synthesis of (3Z)-3-{[(3-methylpyridin-2-yl)amino]methylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione involves several steps and requires precise control over reaction conditions to achieve high yields and purity. Various synthetic routes have been reported in the literature, each with its advantages and limitations. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, (3Z)-3-{[(3-methylpyridin-2-yloxy)methylene]-amino}benzofuranone (CAS No. 385786–21–0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure endows it with anti-inflammatory, antioxidant, and anticancer properties that make it an attractive candidate for further pharmaceutical development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.

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